![molecular formula C10H8FN3O2S B215123 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole](/img/structure/B215123.png)
5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole
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Overview
Description
5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole, also known as FNIM, is a chemical compound that has been the subject of scientific research due to its potential in various fields.
Mechanism of Action
The mechanism of action of 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in bacterial, fungal, and cancer cell growth. This compound has been shown to inhibit the activity of enzymes such as DNA gyrase and topoisomerase IV in bacteria, and chitin synthase in fungi. In cancer cells, this compound has been found to inhibit the activity of various signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and minimal side effects in vitro and in vivo. In animal studies, this compound has been found to have no significant adverse effects on body weight, organ weight, or blood parameters. However, further studies are needed to determine the long-term effects of this compound on human health.
Advantages and Limitations for Lab Experiments
5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has several advantages as a research tool, including its potent antibacterial, antifungal, and antitumor activity, low toxicity, and ease of synthesis. However, this compound also has some limitations, including its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole. One area of interest is the development of new derivatives of this compound with improved activity and selectivity against specific bacteria, fungi, and cancer cell types. Another area of research is the investigation of the mechanism of action of this compound and its derivatives, which could lead to the discovery of new targets for drug development. Additionally, the potential use of this compound as a therapeutic agent for bacterial, fungal, and cancer infections should be explored further.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in scientific research as an antibacterial, antifungal, and antitumor agent. Its mechanism of action is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in bacterial, fungal, and cancer cell growth. This compound has several advantages as a research tool, including its potent activity and low toxicity, but also has some limitations. Further research on this compound and its derivatives is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole can be synthesized through a multi-step process involving the reaction of 4-fluorobenzenethiol with 4-nitroimidazole. The resulting intermediate is then treated with methyl iodide to yield this compound as the final product. The purity and yield of this compound can be improved through various purification techniques such as recrystallization and column chromatography.
Scientific Research Applications
5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been studied for its potential as an antibacterial, antifungal, and antitumor agent. In vitro studies have shown that this compound exhibits potent antibacterial and antifungal activity against various strains of bacteria and fungi. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo.
properties
Molecular Formula |
C10H8FN3O2S |
---|---|
Molecular Weight |
253.26 g/mol |
IUPAC Name |
5-(4-fluorophenyl)sulfanyl-1-methyl-4-nitroimidazole |
InChI |
InChI=1S/C10H8FN3O2S/c1-13-6-12-9(14(15)16)10(13)17-8-4-2-7(11)3-5-8/h2-6H,1H3 |
InChI Key |
IXNCZYALJRBHNJ-UHFFFAOYSA-N |
SMILES |
CN1C=NC(=C1SC2=CC=C(C=C2)F)[N+](=O)[O-] |
Canonical SMILES |
CN1C=NC(=C1SC2=CC=C(C=C2)F)[N+](=O)[O-] |
Origin of Product |
United States |
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